Cas no 2640867-21-4 (1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one)

• Product Name: 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one
• CAS No: 2640867-21-4
• MF: C₁₂H₂₀N₄OS
• MW: 268.378400802612
• CID: 5316750
• PubChem ID: 133352065
• Update Time: 2025-06-13

1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[[3-(1-Methylethyl)-1,2,4-thiadiazol-5-yl]amino]propyl]-2-pyrrolidinone
• AKOS040724856
• 1-(3-{[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one
• 2640867-21-4
• F6754-9459
• 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one

• Inchi： 1S/C12H20N4OS/c1-9(2)11-14-12(18-15-11)13-6-4-8-16-7-3-5-10(16)17/h9H,3-8H2,1-2H3,(H,13,14,15)
• InChI Key： UVAMUQVFMNFAJY-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(C)C)=N1)NCCCN1C(CCC1)=O

Computed Properties

• Exact Mass: 268.13578245g/mol
• Monoisotopic Mass: 268.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.3±47.0 °C(Predicted)
• pka: 3.35±0.48(Predicted)

Additional information on 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one

Comprehensive Overview of 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one (CAS No. 2640867-21-4)

The compound 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one, identified by its CAS No. 2640867-21-4, is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-thiadiazole ring and pyrrolidin-2-one moiety, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which aligns with the growing demand for novel compounds in drug discovery and material science.

In recent years, the scientific community has focused on heterocyclic compounds like 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one due to their versatility and efficacy. The 1,2,4-thiadiazole core is known for its stability and ability to interact with biological targets, making it a hotspot for medicinal chemistry applications. This compound’s propan-2-yl substituent further enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently searched by professionals in pharmacology and biochemistry.

The synthesis and characterization of CAS No. 2640867-21-4 involve advanced techniques such as NMR spectroscopy and mass spectrometry, which are essential for confirming its purity and structural integrity. These methods are often discussed in forums and academic circles, reflecting the broader interest in analytical chemistry tools. Additionally, the compound’s pyrrolidin-2-one segment is associated with neuroprotective and anti-inflammatory properties, topics that resonate with researchers exploring treatments for neurodegenerative diseases.

From an industrial perspective, 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one is being evaluated for its potential in crop protection formulations. The thiadiazole derivatives are known for their pesticidal and herbicidal activities, aligning with the global push for sustainable agriculture. This connection to agrochemical innovation makes the compound a subject of interest in environmental science and green chemistry discussions.

Another area of exploration is the compound’s role in material science, particularly in the development of functional polymers. Its ability to form stable hydrogen bonds and its thermal stability are properties that researchers are keen to exploit. These attributes are frequently searched in the context of advanced materials and nanotechnology, highlighting the interdisciplinary relevance of CAS No. 2640867-21-4.

In summary, 1-(3-{[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]amino}propyl)pyrrolidin-2-one represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials engineering. Its structural complexity and functional diversity make it a valuable subject for ongoing research, addressing some of the most pressing questions in modern science. As interest in tailored molecular design grows, this compound is poised to remain at the forefront of chemical innovation.